N-(3-pyridinylmethyl)-2-thiophenecarboxamide

• IUPAC Name: N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H10N2OS/c14-11(10-4-2-6-15-10)13-8-9-3-1-5-12-7-9/h1-7H,8H2,(H,13,14)
• InChI Key: GADQYRUFAGMMMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C2=CC=CS2
• Molecular Formula: C11H10N2OS
• Molecular Weight: 218.28 g/mol
• Solubility: >32.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-pyridinylmethyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C11H10N2OS and its molecular weight is 218.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 218.05138412 g/mol and the complexity rating of the compound is 223. The solubility of this chemical has been described as >32.7 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. In general, handling of chemical substances requires appropriate safety measures, including the use of personal protective equipment and proper storage and disposal methods.

Future Directions

The future directions for research on a compound like “N-(3-pyridinylmethyl)-2-thiophenecarboxamide” would likely depend on its observed properties and potential applications. For example, if it were found to have useful biological activity, it might be studied as a potential pharmaceutical.

Mechanism of Action

Target of Action

The primary target of N-(pyridin-3-ylmethyl)thiophene-2-carboxamide is QcrB , a subunit of the menaquinol cytochrome c oxidoreductase . This enzyme is part of the bc1-aa3-type cytochrome c oxidase complex, which is responsible for driving oxygen-dependent respiration .

Mode of Action

N-(pyridin-3-ylmethyl)thiophene-2-carboxamide interacts with its target, QcrB, by binding to it and inhibiting its function . This interaction disrupts the normal functioning of the bc1-aa3-type cytochrome c oxidase complex, thereby affecting the process of oxygen-dependent respiration .

Biochemical Pathways

The inhibition of QcrB affects the electron transport chain, specifically the bc1-aa3-type cytochrome c oxidase complex. This complex is a key component in the final stage of the electron transport chain, where it facilitates the transfer of electrons from cytochrome c to oxygen . Disruption of this process can lead to a decrease in ATP production, affecting various downstream cellular processes.

Result of Action

The inhibition of the bc1-aa3-type cytochrome c oxidase complex by N-(pyridin-3-ylmethyl)thiophene-2-carboxamide can lead to a decrease in ATP production . This can affect various cellular processes that rely on ATP for energy, potentially leading to cell death. In the context of Mycobacterium tuberculosis, this could result in the inhibition of bacterial growth .

Biochemical Analysis

Biochemical Properties

N-(pyridin-3-ylmethyl)thiophene-2-carboxamide has been found to interact with various enzymes and proteins. For instance, it has been linked to the inhibition of human erythrocyte acetylcholinesterase (AChE), equine serum butyrylcholinesterase (BChE), and porcine liver carboxylesterase (CaE) . The nature of these interactions is largely dependent on the structure of the substituent at the 5 position of the thiazoline ring .

Cellular Effects

The effects of N-(pyridin-3-ylmethyl)thiophenecarboxamide on cells are diverse. It has been shown to influence cell function by modulating cell signaling pathways and gene expression . For example, it has been associated with the modulation of metabotropic glutamate 2 receptor (mGlu2), influencing cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of N-(pyridin-3-ylmethyl)thiophenecarboxamide involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been found to increase the affinity of orthosteric agonists including glutamate, thereby exerting its effects at the molecular level .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N-(pyridin-3-ylmethyl)thiophenecarboxamide have been observed to change over time. For example, it has been shown that the compound remains polarized even in completely round cells with compromised cytoskeletal functions, suggesting that active signaling visualized by polarized distribution of the compound is a cause for and not a consequence of the asymmetric shape of a migrating cell .

Metabolic Pathways

N-(pyridin-3-ylmethyl)thiophenecarboxamide is involved in several metabolic pathways. For instance, it has been linked to the modulation of the WNT/planar-cell-polarity (PCP) pathway, which plays a crucial role in cell polarity .